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Aptamers are short, single-stranded DNA or RNA molecules capable of binding to a wide array
of target molecules—from small organic compounds to large proteins and even whole cells—
with high affinity and specificity.[1][2][3] Unlike antibodies, aptamers are generated through an
in vitro selection process called SELEX (Systematic Evolution of Ligands by Exponential
Enrichment), are easily synthesized and modified, possess low immunogenicity, and exhibit
high thermal stability.[1][3]

The function of an aptamer is intrinsically linked to its three-dimensional conformation, which is
fundamentally dictated by its secondary structure. This secondary structure, characterized by
the formation of stems (helices), loops (hairpin, bulge, internal), and other motifs, creates the
specific shape required for target recognition and binding.[4] Therefore, accurately predicting
the secondary structure of an aptamer from its primary nucleotide sequence is a cornerstone of
aptamer research and a critical step in the development of aptamer-based therapeutics,
diagnostics, and biosensors.[5][6]

The Foundation of Aptamer Discovery: The SELEX
Process
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Aptamers are selected from vast combinatorial libraries of oligonucleotides (containing up to
10> unique sequences) through an iterative process known as SELEX.[3][7] The process
involves repeated rounds of binding, partitioning, and amplification to enrich the pool of
sequences that bind to the desired target.[7]

The typical SELEX workflow consists of the following key steps:

e Incubation: A random library of single-stranded DNA or RNA is incubated with the target
molecule.[7][8]

 Partitioning: Oligonucleotides that bind to the target are separated from non-binding
sequences.[8]

o Elution and Amplification: The bound sequences are eluted and then amplified using
Polymerase Chain Reaction (PCR) for DNA libraries, or Reverse Transcription PCR (RT-
PCR) and in vitro transcription for RNA libraries.[8][9]

e |terative Enrichment: The amplified pool is used for subsequent rounds of selection with
increasing stringency to isolate the highest-affinity binders.

e Sequencing and Analysis: After several rounds (typically 6-12), the enriched pool is
sequenced, often using next-generation sequencing (NGS), to identify individual aptamer
candidates.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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